Cas no 134346-88-6 (Butanoic acid, 4-[[(4-chlorophenyl)methyl]amino]-4-oxo-)

• Product Name: Butanoic acid, 4-[[(4-chlorophenyl)methyl]amino]-4-oxo-
• CAS No: 134346-88-6
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• CID: 1243074
• PubChem ID: 879591
• Update Time: 2025-04-20

Butanoic acid, 4-[[(4-chlorophenyl)methyl]amino]-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[[(4-chlorophenyl)methyl]amino]-4-oxo-
• SR-01000227516-1
• SCHEMBL2453831
• CBMicro_019000
• STK417940
• AKOS002673998
• SR-01000227516
• CCG-13887
• 4-[(4-chlorophenyl)methylamino]-4-oxobutanoic acid
• ALBB-036199
• 134346-88-6
• 4-[(4-chlorobenzyl)amino]-4-oxobutanoic acid
• Cambridge id 6097853
• BIM-0019185.P001
• A1-05536
• Oprea1_651051

• Inchi： 1S/C11H12ClNO3/c12-9-3-1-8(2-4-9)7-13-10(14)5-6-11(15)16/h1-4H,5-7H2,(H,13,14)(H,15,16)
• InChI Key： XKDQNPHTCBHPMD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 241.05066
• Monoisotopic Mass: 241.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4